1,2,3-triphenylhexahydropyrimidine

• IUPAC Name: 1,2,3-triphenyl-1,3-diazinane
• InChI: InChI=1S/C22H22N2/c1-4-11-19(12-5-1)22-23(20-13-6-2-7-14-20)17-10-18-24(22)21-15-8-3-9-16-21/h1-9,11-16,22H,10,17-18H2
• InChI Key: UUXMIDQHSSHBIY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(N(C1)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H22N2
• Molecular Weight: 314.4 g/mol

Description

1,2,3-triphenylhexahydropyrimidine (THP) is a heterocyclic organic compound that has been widely studied due to its potential applications in medicinal chemistry. THP is a six-membered ring containing three phenyl groups and a nitrogen atom. The compound has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1,2,3-triphenylhexahydropyrimidine is not fully understood. However, it is believed to act through multiple pathways. 1,2,3-triphenylhexahydropyrimidine has been found to inhibit the activity of certain enzymes, such as topoisomerase and histone deacetylase. It has also been found to interfere with DNA replication and cell division. Additionally, 1,2,3-triphenylhexahydropyrimidine has been found to modulate certain receptors in the brain, such as the GABA receptor, which may contribute to its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
1,2,3-triphenylhexahydropyrimidine has been found to exhibit a variety of biochemical and physiological effects. It has been found to induce apoptosis, inhibit angiogenesis, and modulate the immune system. 1,2,3-triphenylhexahydropyrimidine has also been found to have neuroprotective effects, including the ability to protect against oxidative stress and inflammation. Additionally, 1,2,3-triphenylhexahydropyrimidine has been found to have analgesic and antipyretic effects.

Advantages and Limitations for Lab Experiments

1,2,3-triphenylhexahydropyrimidine has advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize using various methods. 1,2,3-triphenylhexahydropyrimidine is also stable under certain conditions, which makes it easier to handle in the lab. However, 1,2,3-triphenylhexahydropyrimidine has limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, 1,2,3-triphenylhexahydropyrimidine can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1,2,3-triphenylhexahydropyrimidine. One direction is to further investigate its potential as an antitumor agent. 1,2,3-triphenylhexahydropyrimidine has been found to exhibit promising antitumor activity in vitro and in vivo, and further studies are needed to determine its efficacy and safety in humans. Another direction is to investigate its potential as an antiviral agent. 1,2,3-triphenylhexahydropyrimidine has been found to exhibit antiviral activity against several viruses, including herpes simplex virus and human immunodeficiency virus, and further studies are needed to determine its potential as a therapeutic agent. Additionally, further studies are needed to determine the mechanism of action of 1,2,3-triphenylhexahydropyrimidine and to identify other potential targets for its use in the treatment of various diseases.

Scientific Research Applications

1,2,3-triphenylhexahydropyrimidine has been studied for its potential applications in medicinal chemistry. It has been found to exhibit antitumor, antiviral, and antibacterial properties. 1,2,3-triphenylhexahydropyrimidine has also been found to have potential as an anticonvulsant and anxiolytic agent. The compound has been studied for its potential use in the treatment of various diseases, including cancer, viral infections, and epilepsy.